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Compound of Interest

Compound Name: Chromotropic acid disodium salt

Cat. No.: B008445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chromotropic acid-based

detection of formaldehyde, a widely utilized method in analytical chemistry. The document

elucidates the core reaction mechanism, presents key quantitative data in a structured format,

details experimental protocols, and provides visual representations of the chemical pathways

and experimental workflows.

Core Reaction Mechanism
The reaction between formaldehyde (HCHO) and chromotropic acid (4,5-dihydroxy-2,7-

naphthalenedisulfonic acid) is a highly specific colorimetric method for the detection and

quantification of formaldehyde.[1] The reaction proceeds in the presence of concentrated

sulfuric acid, which acts as both a condensing agent and a medium for the formation of the final

colored product.[2][3]

The overall mechanism involves the electrophilic substitution of two molecules of chromotropic

acid by one molecule of formaldehyde. This condensation reaction is followed by an acid-

catalyzed dehydration and subsequent oxidation to form a stable, purple-colored monocationic

dibenzoxanthylium chromogen.[3][4][5] The intensity of the resulting color is directly

proportional to the concentration of formaldehyde in the sample, allowing for quantitative

analysis via spectrophotometry.[2] The maximum absorbance of the colored solution is typically

observed at a wavelength of approximately 580 nm.[1][2]
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The reaction is highly specific to formaldehyde. Other organic compounds such as different

aldehydes, ketones, and carboxylic acids do not produce the characteristic purple color,

making this a reliable analytical test.[1] However, certain substances like phenols can cause

negative interference, potentially masking the color formation.[2]

Reaction Pathway Diagram
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Caption: The reaction mechanism of formaldehyde with chromotropic acid.

Quantitative Data Summary
The following tables summarize key quantitative parameters associated with the chromotropic

acid method for formaldehyde determination.
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Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
571 - 580 nm [2][6]

Limit of Detection (LOD) ~2 ppb (in air) [7]

Limit of Quantitation (LOQ) ~1 µg [2]

3.190 mg/L [6]

Linear Range 0.03 - 7.00 mg/L

0.4 - 2.0 ppm [6]

1.0 - 15.0 µg [2]

Reagent Concentration/Preparation Reference

Chromotropic Acid Solution
0.25 g in 25 mL of distilled

water (freshly prepared)
[2]

5% (w/v) aqueous solution [4]

1% (w/v) in concentrated

sulfuric acid
[8]

Sulfuric Acid Concentrated (96-98%) [2][4]

72% [9]

Experimental Protocols
Below are detailed methodologies for the qualitative and quantitative analysis of formaldehyde

using the chromotropic acid method.

This protocol is adapted for the general detection of formaldehyde in a sample.

Sample Preparation: For solid or semi-solid samples, macerate 100 g of the sample with 100

mL of distilled water. For liquid samples, use 200 mL directly.[9]
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Distillation (Optional, for complex matrices): Transfer the prepared sample to an 800 mL

Kjeldahl flask and acidify with phosphoric acid.[9] Distill the sample slowly, collecting

approximately 50 mL of the distillate.[9]

Reaction Setup: Place 5 mL of a saturated solution of chromotropic acid in approximately

72% sulfuric acid into a test tube.[9]

Reaction Initiation: Add 1 mL of the sample distillate (or an aqueous extract of the sample) to

the chromotropic acid solution and mix.[9]

Color Development: Heat the mixture in a boiling water bath for 15 minutes.[9]

Observation: The appearance of a light to deep purple color indicates the presence of

formaldehyde.[9] The intensity of the color provides a semi-quantitative estimation of the

formaldehyde concentration.[10]

This protocol is designed for the quantitative determination of formaldehyde.

Preparation of Reagents:

Chromotropic Acid Solution: Dissolve 0.25 g of the disodium salt of chromotropic acid in

25 mL of formaldehyde-free distilled water. This solution should be prepared fresh daily.[2]

Sulfuric Acid: Use concentrated (96-98%) reagent-grade sulfuric acid.[2]

Standard Formaldehyde Solution: Prepare a stock solution and a series of working

standards by diluting with 1% sodium bisulfite solution. For example, create standards

equivalent to 1.0, 3.0, 5.0, 10.0, and 15.0 micrograms of formaldehyde.[2]

Sample and Standard Preparation:

Pipette a 2 mL aliquot of the sample solution into a test tube or vial.[2]

In separate test tubes, prepare a reagent blank (using 2 mL of distilled water) and the

series of formaldehyde standards.[2]

Reaction Procedure:
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Add 1.0 mL of the chromotropic acid solution to each tube and mix well.[2]

Carefully and slowly add 5 mL of concentrated sulfuric acid to each tube with mixing.

Caution: This step is highly exothermic and should be performed with appropriate safety

precautions (e.g., in an ice bath, wearing personal protective equipment).[2]

Color Development and Measurement:

Allow the solutions to cool to room temperature.[2]

Measure the absorbance of each solution at 580 nm using a spectrophotometer.[2] Use

the reagent blank to zero the instrument.

Quantification:

Construct a calibration curve by plotting the absorbance of the standards against their

known concentrations.

Determine the concentration of formaldehyde in the sample by comparing its absorbance

to the calibration curve.

Experimental Workflow Diagram
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Caption: A generalized workflow for the quantitative analysis of formaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b008445?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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